Cas no 1249854-66-7 (5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one)

5-Amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one is a heterocyclic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its dihydropyridinone core offers structural flexibility for further derivatization, while the hydroxypentyl side chain enhances solubility and reactivity in polar solvents. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its potential as a scaffold for drug candidates. Its balanced hydrophilicity and lipophilicity contribute to favorable pharmacokinetic properties, making it suitable for research in targeted therapeutic agents. The presence of reactive sites allows for selective modifications, enabling precise molecular design.
5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one structure
1249854-66-7 structure
Product Name:5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
CAS No:1249854-66-7
MF:C10H16N2O2
MW:196.246242523193
CID:6421137
PubChem ID:62228479
Update Time:2025-06-08

5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
    • 2(1H)-Pyridinone, 5-amino-1-(5-hydroxypentyl)-
    • EN300-1106297
    • 1249854-66-7
    • CS-0348779
    • AKOS011510701
    • 5-Amino-1-(5-hydroxypentyl)pyridin-2(1h)-one
    • Inchi: 1S/C10H16N2O2/c11-9-4-5-10(14)12(8-9)6-2-1-3-7-13/h4-5,8,13H,1-3,6-7,11H2
    • InChI Key: BPKAURUXSIVIDZ-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CCCCCO)C=C(N)C=C1

Computed Properties

  • Exact Mass: 196.121177757g/mol
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • Density: 1.149±0.06 g/cm3(Predicted)
  • Boiling Point: 382.3±42.0 °C(Predicted)
  • pka: 15.15±0.10(Predicted)

5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1106297-0.05g
5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
1249854-66-7 95%
0.05g
$647.0 2023-10-27
Enamine
EN300-1106297-0.1g
5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
1249854-66-7 95%
0.1g
$678.0 2023-10-27
Enamine
EN300-1106297-0.25g
5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
1249854-66-7 95%
0.25g
$708.0 2023-10-27
Enamine
EN300-1106297-0.5g
5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
1249854-66-7 95%
0.5g
$739.0 2023-10-27
Enamine
EN300-1106297-1.0g
5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
1249854-66-7
1g
$943.0 2023-06-10
Enamine
EN300-1106297-2.5g
5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
1249854-66-7 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1106297-5.0g
5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
1249854-66-7
5g
$2732.0 2023-06-10
Enamine
EN300-1106297-10.0g
5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
1249854-66-7
10g
$4052.0 2023-06-10
Enamine
EN300-1106297-1g
5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
1249854-66-7 95%
1g
$770.0 2023-10-27
Enamine
EN300-1106297-5g
5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one
1249854-66-7 95%
5g
$2235.0 2023-10-27

Additional information on 5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one

Professional Introduction to 5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one (CAS No. 1249854-66-7)

5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1249854-66-7, belongs to the dihydropyridine class, which is well-known for its role in various pharmacological applications. The presence of both amino and hydroxypentyl functional groups in its molecular structure suggests a high degree of versatility, making it a promising candidate for further investigation in drug discovery and development.

The dihydropyridine scaffold is particularly interesting because it exhibits a wide range of biological effects, including vasodilation, calcium channel modulation, and anti-inflammatory properties. These characteristics have been extensively studied in the context of cardiovascular diseases and neurodegenerative disorders. The introduction of the 5-amino group into the molecule may enhance its binding affinity to specific biological targets, while the 5-hydroxypentyl side chain could contribute to its solubility and metabolic stability. Such structural features are critical for optimizing pharmacokinetic profiles and therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one with various protein targets. Studies indicate that this compound may interact with enzymes and receptors involved in metabolic pathways, potentially leading to novel therapeutic applications. For instance, its ability to modulate enzyme activity could make it useful in treating metabolic disorders such as diabetes and hyperlipidemia. Additionally, the compound's structural similarity to known bioactive molecules suggests that it may serve as a valuable scaffold for designing next-generation drugs.

In vitro experiments have demonstrated that 5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one exhibits inhibitory effects on certain kinases and phosphodiesterases. These findings are particularly relevant given the growing interest in kinase inhibitors for treating cancers and inflammatory diseases. The compound's dual functionality—combining an amino group for hydrogen bonding and a hydroxypentyl group for lipophilic interactions—may allow it to engage multiple binding sites on target proteins, thereby enhancing its biological activity. This multitarget approach is increasingly recognized as a key strategy in modern drug design.

The synthesis of 5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, have been employed to construct the dihydropyridine core while introducing the desired functional groups. The optimization of these synthetic routes is crucial for achieving high yields and purity levels, which are essential for subsequent pharmacological studies.

From a regulatory perspective, the development of new pharmaceutical compounds like 5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one must adhere to stringent guidelines set by global health authorities. Preclinical safety assessments are necessary to evaluate potential toxicity profiles before human trials can begin. These studies often involve animal models to assess acute and chronic effects, as well as pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). The compound's structural features may influence these parameters significantly, necessitating thorough investigation.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way researchers identify promising candidates like 5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one. AI-driven platforms can analyze vast chemical libraries to predict potential bioactivities based on structural features alone. This approach has accelerated the identification of novel compounds with desired properties, reducing the time and cost associated with traditional screening methods. Furthermore, ML algorithms can help optimize synthetic routes by predicting reaction outcomes with high accuracy.

Future research directions for 5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one may include exploring its potential in combination therapies. By pairing this compound with other drugs that target different pathways, researchers could develop synergistic treatments that enhance therapeutic outcomes while minimizing side effects. Additionally, investigating its role in preclinical models of diseases such as Alzheimer's or Parkinson's could provide insights into its broader pharmacological potential.

The environmental impact of synthesizing pharmaceutical compounds like 5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one is another important consideration. Green chemistry principles emphasize the development of sustainable synthetic methods that reduce waste and hazardous byproducts. Techniques such as flow chemistry and biocatalysis offer promising alternatives to traditional batch processing by improving efficiency and reducing environmental footprint.

In conclusion, 5-amino-1-(5-hydroxypentyl)-1,2-dihydropyridin-2-one (CAS No. 1249854-66-7) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features—particularly the presence of an amino group and a hydroxypentyl side chain—make it a versatile scaffold for drug design. Advances in computational chemistry, AI-driven drug discovery platforms, and sustainable synthetic methodologies are further enhancing our ability to explore its therapeutic possibilities.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司